Cas no 3736-36-5 (Tropine benzilate)

• Product Name: Tropine benzilate
• CAS No: 3736-36-5
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 44441
• PubChem ID: 1138166
• Update Time: 2025-04-18

Tropine benzilate Chemical and Physical Properties

Names and Identifiers

• Tropine benzilate
• 8-Methyl-8-aza-bicyclo[3.2.1]octan-3-yl 2-hydroxy-2,2-diphenylacetate
• [(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 2-hydroxy-2,2-diphenylacetate
• Benzeneacetic acid, α-hydroxy-α-phenyl-, (3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• TROPINE BNZYLATE
• endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl2-hydroxy-2,2-diphenylacetate
• TROPINE BENZYLATE [MI]
• SCHEMBL4002813
• endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 2-hydroxy-2,2-diphenylacetate
• Benzeneacetic acid, alpha-hydroxy-alpha-phenyl-, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, endo-
• BENZTROPEINE
• Tropinbenzilat
• UNII-3M2OLH58KE
• 3M2OLH58KE
• SCHEMBL4888518
• [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 2-hydroxy-2,2-diphenylacetate
• Glipin
• 3alpha(1alphaH,5alphaH)-Tropanylbenzilat
• BENZTROPEINE [WHO-DD]
• NCGC00246216-01
• SCHEMBL4888510
• Benzziloyl tropein
• 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL BENZILATE
• 3736-36-5
• Benzilsaeuretropinester
• CHEMBL1906907
• Q27257595
• Glypin
• Tropine benzylate
• AKOS015999079

• MDL： MFCD04307709
• Inchi： 1S/C22H25NO3/c1-23-18-12-13-19(23)15-20(14-18)26-21(24)22(25,16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18-20,25H,12-15H2,1H3/t18-,19+,20?
• InChI Key： XXVZGWNHSCGMCT-YOFSQIOKSA-N
• SMILES： O(C(C(C1C=CC=CC=1)(C1C=CC=CC=1)O)=O)C1C[C@H]2CC[C@@H](C1)N2C

Computed Properties

• Exact Mass: 351.18300
• Monoisotopic Mass: 351.183444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• Surface Charge: 0
• XLogP3: 3.9

Experimental Properties

• Density: 1.23
• Melting Point: 152-153°
• Boiling Point: 444.7°Cat760mmHg
• Flash Point: 222.7°C
• Refractive Index: 1.611
• PSA: 49.77000
• LogP: 3.02880